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Compound of Interest

Compound Name: Dodecanedioic Acid

Cat. No.: B1670858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecanedioic acid (DDDA), a C12 dicarboxylic acid, serves as a crucial monomer in the

synthesis of high-performance polymers such as polyamides and polyesters. The thermal

stability of these polymers is a critical parameter that dictates their processing conditions and

application limits, particularly in fields requiring high-temperature resistance like advanced

materials and drug delivery systems. This guide provides an objective comparison of the

thermal stability of various dodecanedioic acid-based polymers, supported by experimental

data from thermogravimetric analysis (TGA).

Quantitative Thermal Stability Data
The thermal stability of polymers is commonly evaluated by Thermogravimetric Analysis (TGA),

which measures the weight loss of a material as a function of temperature. Key parameters

include the onset decomposition temperature (Tonset) and the temperature at which a specific

percentage of weight loss occurs (e.g., Td, 5%). The following table summarizes the thermal

decomposition data for a selection of dodecanedioic acid-based polymers.
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Polymer Class Co-monomer
Onset
Decompositio
n Temp. (°C)

Temp. at 5%
Weight Loss
(Td, 5%) (°C)

Atmosphere

Polyamide
Hexamethylenedi

amine (PA 6,12)
- > 400[1] Nitrogen

Polyester
1,4-Butanediol

(PBD)

High thermal

stability noted[2]
- -

Polyester Ethylene Glycol
Good thermal

stability noted[3]
- -

Polyester Propylene Glycol
Good thermal

stability noted[3]
- -

Polyester
Hexamethylene

Glycol

Good thermal

stability noted[3]
- -

Polyester
Dodecamethylen

e Glycol

Good thermal

stability noted[3]
- -

Note: The data presented are compiled from various sources and may vary depending on the

specific synthesis conditions, polymer molecular weight, and processing methods. A hyphen (-)

indicates that specific data was not available in the cited sources.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
The following is a generalized experimental protocol for determining the thermal stability of

dodecanedioic acid-based polymers using TGA.

Objective: To determine the thermal decomposition profile of the polymer sample.

Apparatus: A thermogravimetric analyzer equipped with a sensitive microbalance, a furnace

capable of controlled heating rates, and a system for controlling the atmosphere.

Procedure:
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Sample Preparation: A small amount of the polymer sample (typically 5-10 mg) is accurately

weighed and placed into a TGA crucible (e.g., alumina or platinum).

Instrument Setup:

The crucible is placed on the TGA's microbalance.

The furnace is sealed.

The desired atmosphere (e.g., inert nitrogen or oxidizing air) is purged through the furnace

at a constant flow rate (e.g., 20-50 mL/min) to remove any contaminants and establish the

desired experimental environment.

Thermal Program:

The sample is heated from ambient temperature to a final temperature (e.g., 600-800 °C)

at a constant, linear heating rate (e.g., 10 °C/min or 20 °C/min).

Data Acquisition: The instrument continuously records the sample's weight as a function of

temperature.

Data Analysis:

A TGA curve (weight % vs. temperature) is generated.

The first derivative of the TGA curve (DTG curve) is often plotted to identify the

temperatures of the maximum rates of weight loss.

The onset decomposition temperature and the temperatures at various weight loss

percentages are determined from the TGA curve.

Visualizing Experimental and Logical Relationships
To better understand the experimental process and the underlying chemical changes during

thermal degradation, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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